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Compound Focus: Propiophenone, alpha,alpha-dimethyl-beta-(dimethylamino)-,
hydrochloride

CAS No.: 24206-69-7

Cat. No.: S14287547

Get
Quote

Physicochemical Data for Related Compounds

The available data primarily covers the compound without the alpha-methyl groups. Quantitative data for the

exact compound you requested is limited to its molecular formula and weight.

Property
alpha,alpha-dimethyl-beta-
(dimethylamino)propiophenone
hydrochloride [1] [2]

3-(Dimethylamino)propiophenone
hydrochloride (Related Compound) [3]
[4]

CAS
Number

24206-69-7 [2] 879-72-1 [3] [4]

Molecular
Formula

C13H20ClNO [1] [2] C11H16ClNO [3] [4]

Molecular
Weight

241.757 [2] 213.70 [3] [4]

Melting
Point

Not specified in search results 150-155 °C [3]; 153°C [4]
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Property
alpha,alpha-dimethyl-beta-
(dimethylamino)propiophenone
hydrochloride [1] [2]

3-(Dimethylamino)propiophenone
hydrochloride (Related Compound) [3]
[4]

Water
Solubility

Not specified in search results Almost transparency [3]

Form Not specified in search results Powder to crystal [3]; Crystalline Powder
[4]

Vapour
Pressure

0.00207 mmHg at 25°C [2] Not specified in search results

Experimental Context and Synthesis

While quantitative solubility data is absent, the search results provide a detailed synthetic procedure for the

related compound, β-Dimethylaminopropiophenone hydrochloride, which is a classic example of the

Mannich reaction [5]. The methodology offers indirect clues about solubility behavior during experimental

workflow.

The general experimental workflow for the synthesis and purification can be summarized as follows. This

workflow is adapted from the procedure for β-Dimethylaminopropiophenone hydrochloride [5]:
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Charge Reactants:
Acetophenone, Dimethylamine HCl,

Paraformaldehyde, HCl in EtOH

Reflux for 2 hours
(Mixture becomes homogeneous)

Hot Filtration
(Pre-heated funnel)

Dilute with Acetone
(Excess amine salt remains in solution)

Crystallization
(Slow cool to room temp, then chill overnight)

Isolate Product
(Filter and wash with acetone)

Optional Recrystallization
(Dissolve in hot EtOH, add acetone)

Click to download full resolution via product page

Key Experimental Observations on Solubility [5]:

Solvent Systems: The crude product is soluble in hot 95% ethanol. The purified product is obtained
by adding a large volume of acetone to the hot ethanol solution, indicating significantly lower solubility

in acetone.
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Precipitation & Purification: The addition of 400 ml of acetone to the warm ethanolic reaction

mixture directly induces crystallization. The excess dimethylamine hydrochloride by-product remains
dissolved in the acetone/ethanol mixture.

Hygroscopic Nature: The submitter notes that the crude product is "somewhat hygroscopic and
holds traces of water tenaciously," which can affect the observed melting point and potentially its

handling in solution [5].

Research Recommendations

The lack of direct solubility data means you will likely need to determine it empirically. Here is a suggested

pathway:

Consult Specialized Databases: Search dedicated solubility databases or pharmaceutical science
resources (e.g., PDR, Handbook of Aqueous Solubility Data) not included in the current search

results.
Perform Experimental Measurement: Determine the solubility using standard laboratory

techniques. The synthesis protocol suggests 95% ethanol and acetone as primary solvents for
testing. You can establish a quantitative profile by measuring the mass of compound dissolved per

unit volume of solvent at a controlled temperature.
Predictive Modeling: Use the molecular structure and weight with chemical modeling software to

calculate predicted solubility parameters.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [alpha alpha dimethyl beta (dimethylamino) propiophenone

hydrochloride solubility data]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b14287547#alpha-alpha-dimethyl-beta-dimethylamino-

propiophenone-hydrochloride-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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